Ultrathin graphene-based solar cells†
RSC Advances Pub Date: 2015-11-16 DOI: 10.1039/C5RA19393A
Abstract
Ultrathin solar cells (USC) have the potential to provide ubiquitous, cheap, and efficient sources of energy. Practical issues, however, prevent the formation of solar cells below 100 nm. Cracks, voids, and inhomogeneities result in leakage pathways that render ultrathin solar cells unusable. We here demonstrate the use of graphene as the top electrode for ultrathin solar cells. Graphene was shown to suspend over pinholes in the active layer and enable current leakage–current-free carrier transport even for ultrathin semiconductor films. This advantage enabled the fabrication of solid-state dye-sensitized solar cells with TiO2 thicknesses between 5 nm and 100 nm, which represents some of the thinnest solar cells produced to date. The produced ultrathin USCs exhibit a unique dye-loading characteristic that was attributed to the quasi two-dimensional nature of the TiO2 film. Carrier recombination was found to be significantly enhanced in these thin films which limits the performance for increasing TiO2 thicknesses. Finally, charge compensation of the photoexcited dye poses limitations on the minimum thickness of the TiO2 which was found to be 10 nm. This work highlights the limits of USC scaling and opens up a new route to producing ultrathin solar cells for transparent and flexible applications.
Recommended Literature
- [1] Induced crystallographic changes in Cd1−xZnxO films grown on r-sapphire by AP-MOCVD: the effects of the Zn content when x ≤ 0.5
- [2] Protein–lipid interactions at the air/water interface
- [3] Ultrafast photoinduced intramolecular charge transfer in push–pull distyryl furan and benzofuran: solvent and molecular structure effect
- [4] Detecting triplet states in opto-electronic and photovoltaic materials and devices by transient optically detected magnetic resonance†
- [5] Controllable synthesis of an intercalated SnS2/aEG structure for enhanced NO2 gas sensing performance at room temperature†
- [6] Back cover
- [7] Electrochemical evidence of direct electrode reduction by a thermophilic Gram-positive bacterium, Thermincola ferriacetica
- [8] Reactivity of an NHC-stabilized silylene towards ketones. Formation of silicon bis-enolates vs. bis-silylation of the CO bond†
- [9] Realisation of small molecule libraries based on frameworks distantly related to natural products†
- [10] Metallomics scope
Journal Name：RSC Advances
Research Products
-
CAS no.: 16679-94-0
-
CAS no.: 195434-42-5
-
CAS no.: 14919-36-9
